Cas no 7495-03-6 (Propanedioic acid,2-[3-(3,4,5-trimethoxyphenyl)-2-propen-1-ylidene]-)

• Product Name: Propanedioic acid,2-[3-(3,4,5-trimethoxyphenyl)-2-propen-1-ylidene]-
• CAS No: 7495-03-6
• MF: C₁₅H₁₆O₇
• MW: 308.283345222473
• CID: 581369
• PubChem ID: 5385203
• Update Time: 2025-04-19

Propanedioic acid,2-[3-(3,4,5-trimethoxyphenyl)-2-propen-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[3-(3,4,5-trimethoxyphenyl)-2-propen-1-ylidene]-
• NSC-401503
• 7495-03-6
• NSC401503

• Inchi： 1S/C15H16O7/c1-20-11-7-9(8-12(21-2)13(11)22-3)5-4-6-10(14(16)17)15(18)19/h4-8H,1-3H3,(H,16,17)(H,18,19)/b5-4+
• InChI Key： WTAIAEUADLODSE-SNAWJCMRSA-N
• SMILES： O(C)C1C(=CC(/C=C/C=C(\C(=O)O)/C(=O)O)=CC=1OC)OC

Computed Properties

• Exact Mass: 308.08958
• Monoisotopic Mass: 308.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.314
• Boiling Point: 563°Cat760mmHg
• Flash Point: 210.3°C
• Refractive Index: 1.589
• PSA: 102.29
• LogP: 1.82120